Cas no 1090396-13-6 (N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• CAS No: 1090396-13-6
• MF: C₁₈H₁₉F₃N₄O
• MW: 364.364874124527
• CID: 6044950
• PubChem ID: 25341918
• Update Time: 2025-06-26

N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1090396-13-6
• EN300-26687735
• N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide
• Z317388260
• AKOS034168600

• Inchi： 1S/C18H19F3N4O/c19-18(20,21)16-23-13-7-3-4-8-14(13)25(16)11-15(26)24-17(12-22)9-5-1-2-6-10-17/h3-4,7-8H,1-2,5-6,9-11H2,(H,24,26)
• InChI Key： SDFVNSVEBUJWQC-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=CC=CC=2N1CC(NC1(C#N)CCCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 364.15109573g/mol
• Monoisotopic Mass: 364.15109573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide

N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide (CAS No. 1090396-13-6): A Comprehensive Overview

N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide, also known by its CAS number 1090396-13-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the presence of the cyano and trifluoromethyl groups introduces additional chemical and biological complexities that make it a subject of ongoing research.

The chemical structure of N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide is characterized by a central benzodiazepine core, which is a seven-membered ring fused to a benzene ring. The substitution at the 2-position with a trifluoromethyl group significantly enhances the lipophilicity and metabolic stability of the molecule. Additionally, the presence of the cyano group on the cycloheptyl ring imparts unique electronic and steric properties that can influence its binding affinity and selectivity for various biological targets.

In recent years, N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]acetamide has been studied for its potential as a novel therapeutic agent. One of the key areas of interest is its activity as a modulator of GABA receptors, which are central to the pharmacological actions of traditional benzodiazepines. Research has shown that this compound exhibits high affinity for GABA-A receptors, particularly for the α1 and α5 subtypes, which are associated with sedative and anxiolytic effects.

Beyond its potential as a GABA receptor modulator, N-(1-cyanotrifluoromethylbenzodiazol-1-yl]acetamide has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(1-cyanotrifluoromethylbenzodiazol-1-yl]acetamide has been another focus of research. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its metabolic stability in liver microsomes suggests that it may have reduced potential for drug-drug interactions compared to other benzodiazepines.

In terms of safety and toxicity, preliminary studies have indicated that N-(1-cyanotrifluoromethyl benzodiazol strong > - ̶ ̶ ̶ ̶ ̶ ̶ ̶ y l ] acetamide has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-H- strong > benzodiazol strong > - y l ] acetamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate cyano-substituted cycloheptanecarboxylic acid with a trifluoromethyl-substituted benzodiazepine derivative. The use of advanced synthetic techniques such as microwave-assisted synthesis has been shown to improve reaction efficiency and reduce side product formation.

In conclusion, N-(1-cyanocycloheptyl)-2-[2-(trifluoromethyl)-H- strong > benzodiazol strong > - y l ] acetamide (CAS No. 1090396-13-6) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further development as a novel therapeutic agent. Ongoing studies are expected to provide more insights into its mechanism of action and potential clinical applications.